Cas no 1010806-95-7 ((S)-3-Amino-2-benzylpropanoic acid hydrochloride)

• Product Name: (S)-3-Amino-2-benzylpropanoic acid hydrochloride
• CAS No: 1010806-95-7
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD12198209
• CID: 1035571
• PubChem ID: 24813185
• Update Time: 2025-11-07

(S)-3-Amino-2-benzylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-2-benzylpropanoic acid hydrochloride
• (S)-3-amino-2-benzylpropanoic acid-HCl
• (2S)-2-(aminomethyl)-3-phenylpropanoic acid,hydrochloride
• EN300-1706641
• (S)-3-AMINO-2-BENZYLPROPANOIC ACID HCL
• (S)-3-Amino-2-benzylpropanoicacidhydrochloride
• CS-0171288
• DS-019316
• (2S)-2-(aminomethyl)-3-phenylpropanoic acid;hydrochloride
• 1010806-95-7
• (2S)-3-AMINO-2-BENZYLPROPANOIC ACID HYDROCHLORIDE
• DTXSID70647421
• (2S)-2-(Aminomethyl)-3-phenylpropanoic acid--hydrogen chloride (1/1)
• A897240
• AS-35654
• MFCD12198209
• AKOS016844030

• MDL： MFCD12198209
• Inchi： 1S/C10H13NO2.ClH/c11-7-9(10(12)13)6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H/t9-;/m0./s1
• InChI Key： HIYMCIGQCWOWJV-FVGYRXGTSA-N
• SMILES： Cl.OC([C@H](CN)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 63.32000
• LogP: 2.39090

(S)-3-Amino-2-benzylpropanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (S)-3-Amino-2-benzylpropanoic acid hydrochloride

Introduction to (S)-3-Amino-2-benzylpropanoic acid hydrochloride (CAS No. 1010806-95-7)

(S)-3-Amino-2-benzylpropanoic acid hydrochloride, with the CAS number 1010806-95-7, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biochemical research.

The compound belongs to the class of hydrochloride salts, which enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. The presence of the (S)-configuration at the chiral center imparts specific stereochemical properties that are crucial for its biological activity. This configuration is often preferred in pharmaceuticals because it can influence the compound's interactions with biological targets, leading to improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of enantiopure compounds for therapeutic purposes. The stereochemistry of (S)-3-Amino-2-benzylpropanoic acid hydrochloride makes it an attractive candidate for such applications. Researchers have been exploring its potential as a building block in the synthesis of novel drugs, particularly those targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most promising areas of research involving this compound is its role in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including virus replication and cancer cell proliferation. By inhibiting specific proteases, it may be possible to develop new treatments for these conditions. Preliminary studies have shown that derivatives of (S)-3-Amino-2-benzylpropanoic acid hydrochloride exhibit inhibitory activity against certain proteases, suggesting their potential as lead compounds for drug discovery.

Another significant application of this compound is in the field of peptide mimetics. Peptides are short chains of amino acids that serve as signaling molecules in the body. However, their use as therapeutics is limited by issues such as rapid degradation and poor bioavailability. Peptide mimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. (S)-3-Amino-2-benzylpropanoic acid hydrochloride can be used to create peptidomimetics that target specific biological pathways, offering a new approach to treating various diseases.

The synthesis of (S)-3-Amino-2-benzylpropanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and enantiopurity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical outcome. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In addition to its pharmaceutical applications, this compound has also shown promise in agricultural research. Its structural features make it a potential candidate for developing novel agrochemicals that can protect crops from pests and diseases while minimizing environmental impact. By leveraging its chiral properties, researchers aim to create more effective and sustainable solutions for agricultural challenges.

The growing body of research on (S)-3-Amino-2-benzylpropanoic acid hydrochloride underscores its importance as a versatile building block in chemical synthesis and drug development. As our understanding of its properties and potential applications continues to expand, it is likely that this compound will play an increasingly significant role in both academic research and industrial applications.

Future studies may focus on exploring new synthetic routes that improve the scalability and cost-effectiveness of producing this compound. Additionally, investigating its interactions with biological targets at a molecular level could provide valuable insights into its mechanisms of action and potential therapeutic uses. With ongoing advancements in synthetic chemistry and biotechnology, the future looks promising for harnessing the full potential of this remarkable compound.